Cas no 2138125-34-3 (4-(2-Tert-butyl-5-hydroxycyclohexyl)morpholin-3-one)

• Product Name: 4-(2-Tert-butyl-5-hydroxycyclohexyl)morpholin-3-one
• CAS No: 2138125-34-3
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6510895
• PubChem ID: 165788378
• Update Time: 2025-07-21

4-(2-Tert-butyl-5-hydroxycyclohexyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-tert-butyl-5-hydroxycyclohexyl)morpholin-3-one
• 2138125-34-3
• EN300-1160506
• 4-(2-Tert-butyl-5-hydroxycyclohexyl)morpholin-3-one

• Inchi： 1S/C14H25NO3/c1-14(2,3)11-5-4-10(16)8-12(11)15-6-7-18-9-13(15)17/h10-12,16H,4-9H2,1-3H3
• InChI Key： RYUVJLRFJVAHLB-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N1C(COCC1)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-(2-Tert-butyl-5-hydroxycyclohexyl)morpholin-3-one

Professional Introduction to Compound with CAS No. 2138125-34-3 and Product Name: 4-(2-Tert-butyl-5-hydroxycyclohexyl)morpholin-3-one

The compound with the CAS number 2138125-34-3 and the product name 4-(2-Tert-butyl-5-hydroxycyclohexyl)morpholin-3-one represents a significant advancement in the field of chemically modified pharmaceutical intermediates. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular architecture of this compound incorporates a morpholine ring, which is a well-known pharmacophore in medicinal chemistry, alongside a cyclohexyl moiety that introduces steric and electronic modulation, enhancing its pharmacological profile.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of morpholine derivatives due to their versatility and efficacy in modulating biological pathways. The presence of a hydroxyl group at the 5-position of the cyclohexyl ring in 4-(2-Tert-butyl-5-hydroxycyclohexyl)morpholin-3-one adds an additional layer of functionality, making it a promising candidate for further chemical derivatization. This compound’s synthesis involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies, enabling precise control over its stereochemistry and reactivity.

One of the most compelling aspects of this compound is its potential role in developing novel therapeutic agents. The morpholine scaffold is frequently employed in medicinal chemistry due to its ability to enhance solubility, improve metabolic stability, and modulate receptor interactions. The tert-butyl group at the 2-position of the cyclohexyl ring further contributes to its pharmacokinetic properties by influencing lipophilicity and reducing metabolic susceptibility. These features make 4-(2-Tert-butyl-5-hydroxycyclohexyl)morpholin-3-one an attractive intermediate for designing drugs targeting neurological disorders, cardiovascular diseases, and other chronic conditions.

Recent studies have begun to explore the pharmacological effects of various morpholine derivatives, particularly those with substituted cyclohexane rings. Preliminary research suggests that compounds like 4-(2-Tert-butyl-5-hydroxycyclohexyl)morpholin-3-one may exhibit significant inhibitory activity against certain enzymes and receptors implicated in inflammation and pain pathways. The hydroxyl group at the 5-position of the cyclohexyl ring appears to play a crucial role in these interactions, potentially enhancing binding affinity and therapeutic efficacy. These findings are particularly exciting as they align with the growing demand for more selective and potent pharmaceutical agents.

The synthesis of 4-(2-Tert-butyl-5-hydroxycyclohexyl)morpholin-3-one exemplifies the cutting-edge techniques employed in modern organic synthesis. Advanced catalytic methods, including transition-metal-catalyzed cross-coupling reactions, have been instrumental in constructing its complex framework efficiently. These synthetic strategies not only streamline production but also allow for greater flexibility in modifying its structure for tailored pharmacological outcomes. The compound’s accessibility through these refined synthetic routes makes it a valuable asset for academic researchers and industrial chemists alike.

From a regulatory perspective, compounds like 4-(2-Tert-butyl-5-hydroxycyclohexyl)morpholin-3-one must undergo rigorous evaluation to ensure safety and efficacy before clinical application. Current research methodologies focus on both in vitro and in vivo studies to assess their biological activity and potential side effects. The integration of computational modeling into drug discovery processes has further accelerated this evaluation phase by predicting molecular interactions with high accuracy. Such interdisciplinary approaches are essential for translating promising chemical intermediates into viable therapeutic options.

The future prospects for 4-(2-Tert-butyl-5-hydroxycyclohexyl)morpholin-3-one are vast, particularly as our understanding of disease mechanisms continues to evolve. Its unique structural features position it as a versatile building block for novel drug candidates targeting complex diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. Collaborative efforts between synthetic chemists, biologists, and clinicians will be critical in realizing its full potential. As research progresses, we can anticipate further refinements in its synthesis and applications, solidifying its role as a cornerstone compound in pharmaceutical innovation.

In conclusion,4-(2-Tert-butyl-5-hydroxycyclohexyl)morpholin-3-one (CAS No. 2138125-34-3) stands out as a remarkable example of how structural innovation can drive advancements in drug development. Its combination of functional groups enhances its pharmacological promise while modern synthetic techniques ensure efficient production scalability. As we continue to uncover new therapeutic applications for this compound,4-(2-Tert-butyl-5-hydroxycyclohexyl)morpholin-3-one will undoubtedly play an integral role in shaping the future landscape of medicinal chemistry.